Cas no 1877755-57-1 (2(1H)-Pyridinone, 3-amino-1-[(phenylmethoxy)methyl]-)

• Product Name: 2(1H)-Pyridinone, 3-amino-1-[(phenylmethoxy)methyl]-
• CAS No: 1877755-57-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5296669
• Update Time: 2025-06-09

2(1H)-Pyridinone, 3-amino-1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-amino-1-[(phenylmethoxy)methyl]-

• Inchi： 1S/C13H14N2O2/c14-12-7-4-8-15(13(12)16)10-17-9-11-5-2-1-3-6-11/h1-8H,9-10,14H2
• InChI Key： NQCAFRUZGDSYMD-UHFFFAOYSA-N
• SMILES： C1(=O)N(COCC2=CC=CC=C2)C=CC=C1N

Additional information on 2(1H)-Pyridinone, 3-amino-1-[(phenylmethoxy)methyl]-

Comprehensive Overview of 3-Amino-1-[(phenylmethoxy)methyl]-2(1H)-Pyridinone (CAS No. 1877755-57-1)

The compound 3-Amino-1-[(phenylmethoxy)methyl]-2(1H)-Pyridinone, identified by its CAS number 1877755-57-1, is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. This pyridinone derivative features a unique structural framework, combining an amino group at the 3-position and a benzyloxymethyl substituent at the 1-position. Its molecular architecture makes it a valuable intermediate for synthesizing more complex bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the scientific community has shown growing interest in 2(1H)-Pyridinone derivatives due to their diverse biological activities. Researchers are actively exploring the role of 3-amino substituted pyridinones in modulating enzymatic pathways, with particular attention to their potential applications in targeted therapies. The benzyloxymethyl protective group in this compound also offers synthetic advantages, allowing for selective deprotection strategies in multi-step organic syntheses.

The compound's physicochemical properties have been carefully characterized to support its various applications. With a molecular weight of 230.26 g/mol, this nitrogen-containing heterocycle demonstrates moderate polarity, making it soluble in common organic solvents while exhibiting limited water solubility. These properties are crucial for formulation scientists working on drug delivery systems. Recent computational studies have modeled the compound's electronic distribution, providing insights into its reactivity patterns and potential interaction sites for molecular recognition.

From a synthetic chemistry perspective, CAS 1877755-57-1 serves as a versatile building block. Its amino group can participate in condensation reactions to form Schiff bases or undergo acylation to generate amide derivatives. Concurrently, the pyridinone core offers multiple sites for electrophilic aromatic substitution, enabling the creation of diverse molecular libraries for high-throughput screening. These characteristics align well with current trends in fragment-based drug discovery and combinatorial chemistry approaches.

Quality control protocols for this compound typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. Mass spectrometric analysis provides additional validation of the molecular identity, particularly important for researchers sourcing the material for sensitive biological assays. These rigorous characterization methods address the pharmaceutical industry's increasing demand for well-defined synthetic intermediates.

Environmental and safety considerations for handling 3-Amino-1-[(phenylmethoxy)methyl]-2(1H)-Pyridinone follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses is recommended during manipulation. Storage under inert atmosphere at controlled temperatures helps maintain stability, with typical shelf lives exceeding 24 months when properly preserved. These handling guidelines reflect the compound's compatibility with modern green chemistry principles.

The commercial availability of CAS 1877755-57-1 has expanded significantly to meet research demand. Several specialty chemical suppliers now offer this compound in quantities ranging from milligram to kilogram scales, with custom synthesis options for modified derivatives. Pricing structures vary based on purity specifications and order volume, but competitive markets have made this valuable intermediate accessible to academic and industrial researchers alike. This availability supports the growing trend of outsourcing specialized synthetic building blocks.

Looking forward, the applications of 3-amino substituted pyridinones continue to evolve. Emerging research explores their potential as fluorescence markers in bioimaging and as ligands for metal-organic frameworks. The compound's structural features may also find use in materials science applications, particularly in the development of organic semiconductors. These diverse potential uses underscore the importance of continued investigation into this chemical class and its derivatives.